2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C14H16N4O4S2/c1-8(19)15-13-17-18-14(24-13)23-7-12(20)16-10-6-9(21-2)4-5-11(10)22-3/h4-6H,7H2,1-3H3,(H,16,20)(H,15,17,19)
• InChI Key: UQOJLFIIAPJBHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C14H16N4O4S2
• Molecular Weight: 368.4 g/mol

Description

The compound is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives are known to have a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, anti-leishmanial.

Synthesis Analysis

In a related study, 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives were synthesized efficiently in three steps from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using docking simulations. For example, AutoDock4 was used to dock synthesized compounds into the crystal structure of Jack bean urease.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied, but specific data for the compound you mentioned is not available.

Scientific Research Applications

Antifungal Activity

The compound has been investigated for its antifungal potential. . Further studies could explore its mechanism of action and potential clinical applications.

Mechanism of Action

Mode of Action

The presence of an acetylamino group and a thiadiazol ring in its structure suggests that it might interact with its targets through hydrogen bonding or other non-covalent interactions .

Biochemical Pathways

Without identified targets, it’s challenging to determine the exact biochemical pathways affected by the compound. Based on its structural similarity to other thiadiazol derivatives, it might be involved in pathways related to cellular signaling or metabolism .

Pharmacokinetics

Its molecular weight and the presence of polar groups suggest it might have reasonable bioavailability, but further studies are needed to confirm this .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Given its structural features, it might modulate the activity of its targets, leading to changes in cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature might affect the compound’s structure and hence its activity .

Future Directions

The future directions in the research of similar compounds involve designing new antitumor agents. The development of anticancer drug resistance has significantly restricted the clinical efficacy of the most commonly prescribed anticancer drugs. Therefore, investigating small molecule antitumor agents, which could decrease drug resistance and reduce unpleasant side effects is more desirable.